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Compound of Interest

4_[(31 4_
Compound Name:

Dichlorobenzyl)oxy]benzaldehyde

Cat. No.: B1300814

CAS Number: 66742-56-1

This technical guide provides a comprehensive overview of 4-[(3,4-
Dichlorobenzyl)oxy]benzaldehyde, intended for researchers, scientists, and professionals in
drug development. The document details its physicochemical properties, synthesis, and known
biological context, drawing from available scientific literature.

Physicochemical Properties

A summary of the known physical and chemical properties of 4-[(3,4-
Dichlorobenzyl)oxy]benzaldehyde is presented below. This data is crucial for its handling,
formulation, and application in experimental settings.
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Property Value Reference
CAS Number 66742-56-1 [1112]
Molecular Formula C14H10Cl202

Molecular Weight 281.13 g/mol

Melting Point 92 °C [2]

Boiling Point (Predicted) 422.0+35.0 °C [2]

Density (Predicted) 1.340 + 0.06 g/cm?3 [2]

Room Temperature, Inert
Storage Temperature
Atmosphere

[2]

Synthesis Protocol

The synthesis of 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde can be achieved through the

regioselective protection of the 4-hydroxyl group of 3,4-dihydroxybenzaldehyde. The following

protocol is based on established methodologies.[3]

Materials and Reagents:
» 3,4-Dihydroxybenzaldehyde

e 3,4-Dichlorobenzyl chloride

e Sodium bicarbonate (NaHCO3)
e Sodium iodide (Nal)

e Dimethylformamide (DMF)

o Ethyl acetate

e Hexanes

e Magnesium sulfate (MgSOa4)
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« Silica gel for column chromatography

Experimental Procedure:

A mixture of 3,4-dihydroxybenzaldehyde, 3,4-dichlorobenzyl chloride, sodium bicarbonate, and
a catalytic amount of sodium iodide in dimethylformamide is heated. The reaction progress is
monitored by thin-layer chromatography. Upon completion, the reaction mixture is worked up
by partitioning between ethyl acetate and water. The organic layer is washed, dried over
anhydrous magnesium sulfate, and concentrated under reduced pressure. The crude product is
then purified by column chromatography on silica gel using a mixture of ethyl acetate and
hexanes as the eluent to yield 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde as a solid.

Spectroscopic Data

While specific spectroscopic data for 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde is not readily
available in the cited literature, the following represents the expected spectral characteristics
based on its structure and data from analogous compounds.

'H NMR (CDCls): Expected signals would include a singlet for the aldehyde proton (around &
9.8-10.0 ppm), aromatic protons for the benzaldehyde and dichlorobenzyl rings (in the range
of 8 6.9-7.8 ppm), and a singlet for the benzylic methylene protons (around 6 5.1 ppm).

e 13C NMR (CDCls): Key signals would be observed for the aldehyde carbonyl carbon (around
0 191 ppm), aromatic carbons, and the benzylic methylene carbon (around & 70 ppm).

» IR (KBr): Characteristic absorption bands would be expected for the aldehyde C=0 stretch
(around 1680-1700 cm~1) and C-O ether linkages.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak
corresponding to the molecular weight of the compound.

Biological Activity and Potential Sighaling Pathways

Direct experimental data on the biological activity, mechanism of action, and specific signaling
pathways of 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde is limited in the public domain.
However, research on related benzaldehyde derivatives provides insights into its potential
pharmacological profile.
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Potential Antifungal Activity:

Studies on various benzaldehyde derivatives have demonstrated their potential as antifungal
agents. The proposed mechanism of action involves the disruption of cellular antioxidation
systems in fungi.[4] It is hypothesized that these compounds act as redox-active agents,
leading to an imbalance in cellular redox homeostasis, which can inhibit fungal growth.[4]
Some benzaldehydes have also been shown to enhance the efficacy of conventional antifungal
drugs, a phenomenon known as chemosensitization.[4]

Potential Anti-inflammatory Activity:

Certain benzaldehyde derivatives have been investigated for their anti-inflammatory properties.
For instance, some derivatives have been shown to inhibit the production of pro-inflammatory
mediators in macrophages. While a specific signaling pathway for 4-[(3,4-
Dichlorobenzyl)oxy]benzaldehyde has not been elucidated, related compounds have been
shown to modulate pathways such as the NF-kB signaling cascade.

Potential Modulation of the Sonic Hedgehog Signaling
Pathway:

Research on other benzaldehyde derivatives, specifically 3-hydroxybenzaldehyde and 4-
hydroxybenzaldehyde, has indicated their ability to activate the Sonic Hedgehog (Shh)
signaling pathway in astrocytes.[5] This activation has been linked to protective effects against
cellular stress and apoptosis.[5]

Experimental Workflows and Logical Relationships

To investigate the potential biological activities of 4-[(3,4-Dichlorobenzyl)oxy]benzaldehyde,
a series of logical experimental workflows can be proposed.
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Synthesis & Characterization

Synthesis of 4'[(3_¢Dvch\oruhen7y\)uxy]hema\dehyde}—Vl Purification (Column Chromatography) }—»l Structural Characterization

Click to download full resolution via product page

Caption: A logical workflow for the synthesis, characterization, and biological evaluation of 4-
[(3,4-Dichlorobenzyl)oxy]benzaldehyde.

The proposed workflow begins with the synthesis and rigorous characterization of the
compound. Following confirmation of its identity and purity, the compound would undergo a
battery of biological screens to assess its potential antifungal, anti-inflammatory, and cytotoxic
activities. Promising results from these initial screens would then warrant more in-depth studies
to elucidate the underlying mechanism of action, including the investigation of its effects on
specific signaling pathways.
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Caption: Potential signaling pathways that may be modulated by 4-[(3,4-
Dichlorobenzyl)oxy]benzaldehyde based on related compounds.

This diagram illustrates the potential interaction of the compound with the Sonic Hedgehog and
NF-kB signaling pathways. Based on literature for other benzaldehydes, it is hypothesized that
this compound could potentially activate the Shh pathway, leading to the activation of Gli
transcription factors, or inhibit the NF-kB pathway by preventing the degradation of IkB. These
proposed interactions require experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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